Cas no 1969287-82-8 (1-Piperidinecarboxylic acid, 3-amino-4-(3-fluorophenyl)-, 1,1-dimethylethyl ester, (3S,4R)-)

• Product Name: 1-Piperidinecarboxylic acid, 3-amino-4-(3-fluorophenyl)-, 1,1-dimethylethyl ester, (3S,4R)-
• CAS No: 1969287-82-8
• MF: C₁₆H₂₃FN₂O₂
• MW: 294.364427804947
• CID: 5238150
• Update Time: 2025-07-09

1-Piperidinecarboxylic acid, 3-amino-4-(3-fluorophenyl)-, 1,1-dimethylethyl ester, (3S,4R)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-amino-4-(3-fluorophenyl)-, 1,1-dimethylethyl ester, (3S,4R)-

• Inchi： 1S/C16H23FN2O2/c1-16(2,3)21-15(20)19-8-7-13(14(18)10-19)11-5-4-6-12(17)9-11/h4-6,9,13-14H,7-8,10,18H2,1-3H3/t13-,14-/m1/s1
• InChI Key： FYDLKIMTIIGWBV-ZIAGYGMSSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](C2=CC=CC(F)=C2)[C@H](N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-Piperidinecarboxylic acid, 3-amino-4-(3-fluorophenyl)-, 1,1-dimethylethyl ester, (3S,4R)-

1-Piperidinecarboxylic Acid, 3-Amino-4-(3-Fluorophenyl), 1,1-Dimethylethyl Ester, (3S,4R)-: A Comprehensive Overview

The compound with CAS No. 1969287-82-8, commonly referred to as 1-Piperidinecarboxylic acid, 3-amino-4-(3-fluorophenyl), 1,1-dimethylethyl ester, (3S,4R)-, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and development.

1-Piperidinecarboxylic acid is a derivative of piperidine, a six-membered saturated heterocyclic amine. The presence of the 3-amino group and the 4-(3-fluorophenyl) substituent introduces significant steric and electronic effects, which are crucial for its biological activity. The (3S,4R)-configuration denotes the specific stereochemistry of the molecule, which plays a pivotal role in determining its pharmacokinetic properties and interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and stereoselective synthesis, to produce 1-Piperidinecarboxylic acid derivatives with high purity and yield. These methods not only enhance the scalability of production but also pave the way for further structural modifications to optimize pharmacological properties.

The (3S,4R)-configuration of this compound is particularly significant in drug design. Stereoisomerism often leads to differences in bioavailability, metabolism, and efficacy. Studies have shown that this specific configuration exhibits superior binding affinity to certain receptors, making it a promising candidate for therapeutic applications. For instance, research has highlighted its potential as a modulator of ion channels and enzymes involved in neurological disorders.

In terms of pharmacological activity, 1-Piperidinecarboxylic acid derivatives have demonstrated potent inhibitory effects on key enzymes associated with neurodegenerative diseases such as Alzheimer's disease. The fluorophenyl group contributes to enhanced lipophilicity and membrane permeability, which are essential for crossing the blood-brain barrier. This property makes the compound a strong candidate for developing central nervous system (CNS) drugs.

Moreover, the 1,1-dimethylethyl ester group serves as a protecting group during synthesis and can be easily modified to introduce additional functional groups. This flexibility allows chemists to explore various analogs with improved pharmacokinetic profiles. Recent studies have focused on optimizing the ester group to enhance stability and reduce toxicity while maintaining bioactivity.

The integration of computational chemistry tools has significantly accelerated the understanding of this compound's behavior at molecular levels. Molecular docking studies have provided insights into its binding modes with target proteins, guiding further optimization efforts. Additionally, machine learning algorithms are being employed to predict its ADMET (absorption, distribution, metabolism, excretion, toxicity) properties accurately.

In conclusion, 1-Piperidinecarboxylic acid derivatives, particularly the (3S,4R)-isomer with CAS No. 1969287-82-8, represent a valuable class of compounds with immense potential in drug discovery. Ongoing research continues to uncover novel applications and improve their therapeutic efficacy through advanced synthetic techniques and computational modeling.